Cas no 2413874-69-6 (rac-(1s,4r)-1-amino-4-ethylcyclohexylmethanol hydrochloride)

• Product Name: rac-(1s,4r)-1-amino-4-ethylcyclohexylmethanol hydrochloride
• CAS No: 2413874-69-6
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• CID: 5675621
• PubChem ID: 146049827
• Update Time: 2023-11-27

rac-(1s,4r)-1-amino-4-ethylcyclohexylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413874-69-6
• (1-Amino-4-ethylcyclohexyl)methanol;hydrochloride
• Rel-((1r,4r)-1-amino-4-ethylcyclohexyl)methanol hydrochloride
• EN300-26621487
• [(1s,4r)-1-amino-4-ethylcyclohexyl]methanol hydrochloride
• rac-(1s,4r)-1-amino-4-ethylcyclohexylmethanol hydrochloride

• Inchi： 1S/C9H19NO.ClH/c1-2-8-3-5-9(10,7-11)6-4-8;/h8,11H,2-7,10H2,1H3;1H
• InChI Key： YGLNDRMYNZQLCX-UHFFFAOYSA-N
• SMILES： Cl.OCC1(CCC(CC)CC1)N

Computed Properties

• Exact Mass: 193.1233420g/mol
• Monoisotopic Mass: 193.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų